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Compound of Interest

Compound Name: Tetracosactide hexaacetate

CAS No.: 22633-88-1

Cat. No.: B12708421

Get Quote

Welcome to the Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on the interpretation of

borderline results from the Synacthen (ACTH Stimulation) test.

Frequently Asked Questions (FAQs)
Q1: What constitutes a "borderline" result in a standard Synacthen test?

A borderline result is a post-Synacthen cortisol level that falls into an equivocal range, making it

difficult to definitively rule in or rule out adrenal insufficiency (AI).[1] These cut-off values can be

specific to the laboratory and the cortisol assay used.[2] Generally, results in the range of 430-

450 nmol/L are considered borderline.[3] For example, one study defined a "suboptimal"

response as a peak cortisol concentration between 350 and 450 nmol/L.[4]

Q2: What are the potential causes of a borderline Synacthen test result?

Several factors can contribute to a borderline result:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12708421#bc-rfq
https://www.gloshospitals.nhs.uk/our-services/services-we-offer/pathology/tests-and-investigations/short-synacthen-test-sst/
https://www.racgp.org.au/afp/2017/march/the-short-synacthen-test-and-laboratory-assay-inte
https://www.endocrine-abstracts.org/ea/0059/ea0059p022
https://academic.oup.com/jes/article/6/6/bvac043/6550852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Variability: Different cortisol assays have significant variations in their results, which is

why laboratory-specific cut-offs are crucial.[2]

Recent Onset ACTH Deficiency: In cases of recent pituitary injury (within 4-6 weeks), the

adrenal glands may not have had sufficient time to atrophy, leading to a seemingly normal or

borderline response to the supraphysiological dose of Synacthen.[5]

Mild Adrenal Insufficiency: The standard high-dose (250 µg) Synacthen test may be too

potent to detect mild cases of adrenal insufficiency, potentially yielding a borderline or even a

"normal" response.[5]

Medication Interference: Certain medications can interfere with the test. For instance, long-

term steroid use (like hydrocortisone or prednisolone) should be stopped 24 hours before the

test.[6][7] Prednisolone, in particular, can cross-react with some cortisol immunoassays.[1][2]

Estrogen-Containing Medications: The oral contraceptive pill (OCP) and hormone

replacement therapy (HRT) increase cortisol-binding globulin (CBG), which can lead to

elevated total cortisol levels.[1][2] It is recommended to stop these medications for six weeks

prior to the test.[1]

Delayed Adrenal Response: Some individuals may exhibit a slower response to Synacthen,

with cortisol levels rising adequately at 60 minutes but not at 30 minutes.[6][8]

Q3: How should a borderline result be interpreted in the context of clinical symptoms?

Clinical context is paramount when interpreting borderline results. If there is a strong clinical

suspicion of adrenal insufficiency, a borderline result should be investigated further.[2]

Symptoms of adrenal insufficiency can be non-specific and include fatigue, muscle weakness,

weight loss, and low blood pressure.[9][10] In asymptomatic individuals with a low pre-test

probability of AI, a borderline result may be managed with a "stress cover" of hydrocortisone

during illness.[11]

Q4: What are the recommended next steps after obtaining a borderline Synacthen test result?

If a borderline result is obtained, the following steps may be considered:
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Repeat the Test: If there is no urgency, repeating the test after a few weeks can be a viable

option.[12] A significant percentage of repeat tests may return as normal.[3]

Further Investigations: If adrenal insufficiency is still suspected, further tests may be

required.[1] These could include measuring plasma renin activity to assess mineralocorticoid

function or considering alternative stimulation tests if pituitary issues are suspected.[12]

Endocrine Referral: In cases of suspected ACTH deficiency or other pituitary problems, an

endocrine referral is recommended.[1]

Troubleshooting Guide
Issue Possible Cause(s) Recommended Action(s)

Borderline cortisol at 30

minutes, normal at 60 minutes

Slow/delayed adrenal

response.[6]

Consider the 60-minute result

as indicative of adequate

adrenal function.[8]

Patient is on oral

contraceptives or HRT

Increased cortisol-binding

globulin (CBG) leading to

falsely elevated total cortisol.

[1][2]

Stop estrogen-containing

medications for 6 weeks before

re-testing.[1] If not possible,

use a higher post-Synacthen

cortisol cut-off (e.g., >600

nmol/L).[6]

Patient is on long-term steroid

therapy

Suppression of the

hypothalamic-pituitary-adrenal

(HPA) axis.[9]

Stop hydrocortisone or

prednisolone 24 hours before

the test.[6][7] Interpretation

can be difficult; consider the

dose and duration of steroid

treatment.[7]

Recent pituitary surgery (within

2 weeks)

The test may give unreliable

results.[1]

Postpone the test until at least

4-6 weeks after surgery.[5][13]

Suspected secondary adrenal

insufficiency

The standard high-dose test

may not be sensitive enough.

[5]

Consider a low-dose

Synacthen test or other tests

of the HPA axis like the insulin

tolerance test (though this has

safety concerns).[13][14]
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Experimental Protocols
Standard Short Synacthen Test (SST) Protocol (250 µg)

Patient Preparation: The test should ideally be performed in the morning (around 9 am).[6]

Long-term steroids like hydrocortisone or prednisolone should be stopped 24 hours prior.[6]

Estrogen-containing medications should be stopped for six weeks if possible.[1]

Baseline Sampling: Collect a baseline blood sample for serum cortisol.[6] If secondary or

tertiary adrenal insufficiency is suspected, an EDTA plasma sample on ice for ACTH should

also be collected.[6][14]

Synacthen Administration: Administer 250 µg of Synacthen (tetracosactide) intramuscularly

(IM) or intravenously (IV).[6][8]

Post-Stimulation Sampling: Collect blood samples for serum cortisol at 30 minutes and/or 60

minutes post-Synacthen administration.[2]

Interpretation of Results: A normal response is generally considered a post-Synacthen

cortisol level >420-550 nmol/L, depending on the local laboratory and assay.[1][2][8]

Cortisol Level Thresholds for the Standard Synacthen Test

Condition
Baseline Cortisol
(nmol/L)

30-min Post-
Synacthen Cortisol
(nmol/L)

60-min Post-
Synacthen Cortisol
(nmol/L)

Normal Response
>370 nmol/L may

make AI unlikely[2]
>420-550[1][2][8] >450[6]

Adrenal Insufficiency
<100 nmol/L is highly

suggestive[6]
<420-450[1][15] <450[6]

Borderline - 430-450[3] -

Patient on OCP/HRT - >577-650[2][7] >600[6]

Note: These values are indicative and may vary between laboratories. Always refer to the local

laboratory's reference ranges.
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Caption: HPA axis and the Synacthen test workflow.
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Synacthen Test Result
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Caption: Troubleshooting borderline Synacthen test results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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